methyl 4-(7-chloro-3,9-dioxo-2-pyridin-2-yl-1H-chromeno[2,3-c]pyrrol-1-yl)benzoate

• IUPAC Name: methyl 4-(7-chloro-3,9-dioxo-2-pyridin-2-yl-1H-chromeno[2,3-c]pyrrol-1-yl)benzoate
• InChI: InChI=1S/C24H15ClN2O5/c1-31-24(30)14-7-5-13(6-8-14)20-19-21(28)16-12-15(25)9-10-17(16)32-22(19)23(29)27(20)18-4-2-3-11-26-18/h2-12,20H,1H3
• InChI Key: HWJQESAMXWOFMT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2C3=C(C(=O)N2C4=CC=CC=N4)OC5=C(C3=O)C=C(C=C5)Cl
• Molecular Formula: C24H15ClN2O5
• Molecular Weight: 446.8 g/mol

Description

Methyl 4-(7-chloro-3,9-dioxo-2-pyridin-2-yl-1H-chromeno[2,3-c]pyrrol-1-yl)benzoate is a useful research compound. Its molecular formula is C24H15ClN2O5 and its molecular weight is 446.84. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives

• Highly Diastereoselective Synthesis

  The compound has been utilized in the synthesis of 1-benzopyrano[3,4-c]pyrrolidines through highly diastereoselective 1,3-dipolar cycloaddition reactions of nonstabilized azomethine ylides with 3-nitro-2-trihalomethyl-2H-chromenes, indicating its utility in producing structurally complex and functionally diverse organic molecules (Korotaev et al., 2013).

• Streamlined Access to Functionalized Chromenes

  The compound is used in modified Morita-Baylis–Hillman reactions with salicylic aldehydes, showcasing a method for producing substituted chromenes and quinolines, highlighting its role in facilitating access to a variety of important chemical scaffolds (Bello et al., 2010).

Biological Activity

• Antibacterial Activity

  Derivatives of the compound have shown promising antibacterial activity, with some novel series displaying significant inhibition against strains such as B. subtilis, S. aureus, and E. coli, pointing towards its potential in the development of new antibacterial agents (El-Haggar et al., 2015).

• Atypical Antipsychotic Activity

  A series of derivatives has been synthesized and evaluated for dopamine D2 and serotonin 5HT2 antagonistic activity, showing potential atypical antipsychotic properties. This indicates its relevance in the synthesis of compounds with potential therapeutic applications in psychiatric disorders (Gawai et al., 2019).

Photophysical and Electrochemical Studies

• Spectroelectrochemical Characterisation: Derivatives have been utilized in the synthesis and characterisation of novel compounds with interesting electrochromic properties, such as a magenta polypyrrole derivatised with Methyl Red azo dye, demonstrating the compound's utility in materials science for potential applications in sensors and displays (Almeida et al., 2017).